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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the organophosphate herbicide anilofos with

other alternatives, supported by experimental data. It is designed to assist researchers and

professionals in understanding the performance, mechanism of action, and experimental

evaluation of these compounds.

Introduction to Anilofos
Anilofos is an organophosphorus herbicide belonging to the chloroacetamide chemical class.

It is primarily used for pre-emergence or early post-emergence control of annual grasses and

sedges in transplanted rice.[1] Despite its organophosphate structure, its primary herbicidal

mode of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis, placing it in the

HRAC Group K3 and WSSA Group 15.[1][2] This is distinct from many organophosphate

insecticides that primarily act by inhibiting acetylcholinesterase (AChE).[3]

Mode of Action
Primary Mode of Action: Inhibition of Very-Long-Chain
Fatty Acid (VLCFA) Synthesis
Anilofos disrupts the elongation of fatty acids with more than 18 carbon atoms (VLCFAs).

These VLCFAs are crucial components of various cellular structures in plants, including:
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Cuticular Waxes: These form a protective layer on the plant surface, preventing water loss

and protecting against pathogens.

Suberin: A key component of cell walls in specific tissues, providing structural support and

acting as a barrier.

Sphingolipids: Essential components of cell membranes that are also involved in signal

transduction.

By inhibiting VLCFA synthesis, anilofos affects cell division and elongation in the meristematic

tissues of susceptible weeds, leading to stunted growth, discoloration, and eventual death. The

primary target of VLCFA-inhibiting herbicides is the elongase enzyme complex located in the

endoplasmic reticulum.
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Figure 1: Simplified signaling pathway of VLCFA synthesis and its inhibition by anilofos.

Secondary Mode of Action: Acetylcholinesterase (AChE)
Inhibition
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While the primary herbicidal action of anilofos is VLCFA inhibition, its organophosphate

structure suggests a potential for acetylcholinesterase (AChE) inhibition. Organophosphate

compounds are known to phosphorylate the serine residue in the active site of AChE, leading

to an accumulation of the neurotransmitter acetylcholine. However, in the context of its

herbicidal efficacy, this is considered a secondary or minor effect in plants. The neurotoxic

effects associated with AChE inhibition are more pronounced in insects and mammals.

Comparative Performance Data
The following tables summarize the performance of anilofos in comparison to other herbicides

used in rice cultivation, based on data from various field trials. It is important to note that these

studies were conducted under different environmental conditions and experimental setups,

which may influence the results.

Weed Control Efficacy

Herbicide
Application
Rate (kg
a.i./ha)

Weed Species
Controlled

Weed Control
Efficiency (%)

Reference

Anilofos 0.3 - 0.4

Annual grasses,

sedges, some

broadleaf weeds

75 - 85

Butachlor 1.25 - 1.5

Annual grasses,

some broadleaf

weeds

70 - 80

Pretilachlor 0.75 - 1.0
Annual grasses,

sedges
80 - 90

Pendimethalin 1.0 - 1.5

Annual grasses,

some broadleaf

weeds

70 - 85

Crop Yield
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Herbicide
Application Rate
(kg a.i./ha)

Rice Yield (t/ha) Reference

Anilofos 0.4 5.52

Butachlor 1.25 5.47

Pretilachlor 1.0 5.74

Pendimethalin + 2,4-D 1.0 + 0.5 4.5

Weed-free control - 5.68

Unweeded control - 3.05

Experimental Protocols
The following sections describe generalized methodologies for key experiments cited in the

comparison of herbicide efficacy.

Herbicide Efficacy and Crop Phytotoxicity Trial
This protocol outlines a standard method for evaluating the effectiveness of herbicides in

controlling weeds and their safety to the crop in a field setting.
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Figure 2: Generalized experimental workflow for a herbicide efficacy trial.

Objective: To assess the efficacy of different herbicides on weed control and their phytotoxic

effects on the crop.

Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with three to four replications.

Plot Size: Typically 5m x 4m.

Treatments: Include different herbicides at various application rates, a weed-free control

(manual weeding), and a weedy (unweeded) control.
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Procedure:

Land Preparation: The experimental field is puddled and leveled.

Transplanting: Rice seedlings are transplanted at a uniform spacing.

Herbicide Application: Herbicides are applied at the specified rates and times (pre-

emergence: 1-3 days after transplanting; early post-emergence: 7-10 days after

transplanting). Application is typically done using a knapsack sprayer with a calibrated

nozzle.

Data Collection:

Weed Density and Biomass: At periodic intervals (e.g., 30, 60, and 90 days after

transplanting), weeds within a randomly placed quadrat (e.g., 0.5m x 0.5m) in each plot

are counted and collected. The collected weeds are then oven-dried to determine their dry

weight (biomass).

Crop Phytotoxicity: Visual assessment of crop injury is conducted at regular intervals after

herbicide application using a 0-10 scale (0 = no injury, 10 = complete crop death).

Yield and Yield Components: At maturity, the crop from a net plot area is harvested to

determine grain and straw yield. Yield components such as the number of tillers per hill,

panicle length, and 1000-grain weight are also recorded.

Data Analysis: The collected data are subjected to Analysis of Variance (ANOVA) to determine

the statistical significance of the differences between treatments.

Signaling Pathways Affected by VLCFA Inhibition
The inhibition of VLCFA synthesis can have cascading effects on various plant signaling

pathways.

Lipid Signaling: VLCFAs are precursors to sphingolipids, which are not only structural

components of membranes but also act as signaling molecules. Alterations in sphingolipid

composition can impact programmed cell death, hormone signaling (e.g., abscisic acid), and

plant defense responses.
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Plant Defense and Stress Responses: The cuticle, which is rich in VLCFA derivatives, acts

as a physical barrier against pathogens and environmental stresses. Disruption of cuticle

formation can compromise the plant's defense mechanisms. Furthermore, cuticle-derived

molecules can act as signals to activate defense responses.

Hormonal Regulation: There is evidence of crosstalk between VLCFA synthesis and plant

hormone signaling pathways, including auxin and abscisic acid, which regulate various

aspects of plant growth and development.

Conclusion
Anilofos, an organophosphate herbicide, primarily functions by inhibiting the synthesis of very-

long-chain fatty acids, a mode of action distinct from the acetylcholinesterase inhibition typical

of many organophosphate insecticides. Experimental data from various field trials indicate that

anilofos provides effective control of annual grasses and sedges in transplanted rice, with

performance comparable to other commonly used herbicides such as butachlor and

pretilachlor. However, its efficacy can be influenced by application timing, dosage, and

environmental conditions. Further research focusing on direct, comprehensive comparative

studies with a wider range of organophosphate and other classes of herbicides under varied

agro-climatic conditions would provide a more complete understanding of its relative

performance. Additionally, a deeper investigation into the specific downstream signaling

cascades affected by VLCFA inhibition will be crucial for developing more targeted and

sustainable weed management strategies.
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To cite this document: BenchChem. [A Comparative Analysis of Anilofos and Other
Organophosphate Herbicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665504#anilofos-versus-other-organophosphate-
herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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